Cas no 220145-21-1 (1-(((tert-butoxycarbonyl)amino)methyl)cyclobutane-1-carboxylic acid)

• Product Name: 1-(((tert-butoxycarbonyl)amino)methyl)cyclobutane-1-carboxylic acid
• CAS No: 220145-21-1
• MF: C₁₁H₁₉NO₄
• MW: 229.27286362648
• MDL: MFCD20485946
• CID: 1409584
• PubChem ID: 66545691
• Update Time: 2025-11-05

1-(((tert-butoxycarbonyl)amino)methyl)cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-[({[(2-methyl-2-propanyl)oxy]carbonyl}amino)methyl]cyclobutanec Arboxylic Acid
• 1-(((tert-butoxycarbonyl)amino)methyl)cyclobutane-1-carboxylic acid
• 220145-21-1
• 1-(BOC-AMINOMETHYL)CYCLOBUTANE-1-CARBOXYLIC ACID
• 1-({[(tert-butoxy)carbonyl]amino}methyl)cyclobutane-1-carboxylic acid
• 1-Bocaminomethyl-cyclobutanecarboxylicacid
• 1-{[(TERT-BUTOXYCARBONYL)AMINO]METHYL}CYCLOBUTANE-1-CARBOXYLIC ACID
• AKOS015996826
• MFCD20485946
• 1-[(Boc-amino)methyl]cyclobutanecarboxylic acid
• PS-18611
• CS-0211701
• EN300-116592
• F2147-3812
• 1-[(Boc-amino)methyl]cyclobutane-1-carboxylic acid
• 1-((boc-amino)methyl)cyclobutanecarboxylic acid
• VIA14521
• 1-Bocaminomethyl-cyclobutanecarboxylic acid
• AB91999
• AT24822
• 1-[(tert-butoxycarbonylamino)methyl]cyclobutanecarboxylic acid
• DB-161008
• SCHEMBL21930398
• 1-[[(2-methylpropan-2-yl)oxycarbonylamino]methyl]cyclobutane-1-carboxylic acid

• MDL： MFCD20485946
• Inchi： 1S/C11H19NO4/c1-10(2,3)16-9(15)12-7-11(8(13)14)5-4-6-11/h4-7H2,1-3H3,(H,12,15)(H,13,14)
• InChI Key： UXJRREDAVXPWRL-UHFFFAOYSA-N
• SMILES： OC(C1(CNC(=O)OC(C)(C)C)CCC1)=O

Computed Properties

• Exact Mass: 229.13140809g/mol
• Monoisotopic Mass: 229.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 75.6Ų

Additional information on 1-(((tert-butoxycarbonyl)amino)methyl)cyclobutane-1-carboxylic acid

Recent Advances in the Application of 1-(((tert-butoxycarbonyl)amino)methyl)cyclobutane-1-carboxylic acid (CAS: 220145-21-1) in Chemical Biology and Pharmaceutical Research

The compound 1-(((tert-butoxycarbonyl)amino)methyl)cyclobutane-1-carboxylic acid (CAS: 220145-21-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This cyclobutane derivative, characterized by its unique structural features, serves as a versatile building block in the synthesis of complex molecules, particularly in the development of novel therapeutics. The tert-butoxycarbonyl (Boc) protecting group enhances its utility in peptide synthesis and other organic transformations, making it a valuable intermediate in drug discovery pipelines.

Recent studies have highlighted the role of this compound in the synthesis of peptidomimetics and small molecule inhibitors. Its rigid cyclobutane ring provides conformational constraints that are crucial for enhancing binding affinity and selectivity towards biological targets. For instance, researchers have utilized 220145-21-1 to develop inhibitors targeting proteases and kinases, which are implicated in various diseases, including cancer and inflammatory disorders. The Boc-protected amino acid moiety facilitates the incorporation of this building block into larger peptide frameworks, enabling the exploration of structure-activity relationships (SAR) in drug design.

In a 2023 study published in the Journal of Medicinal Chemistry, scientists demonstrated the application of 1-(((tert-butoxycarbonyl)amino)methyl)cyclobutane-1-carboxylic acid in the synthesis of a new class of covalent inhibitors targeting the SARS-CoV-2 main protease. The study revealed that the cyclobutane scaffold contributed to improved metabolic stability and reduced off-target effects compared to linear analogs. These findings underscore the potential of 220145-21-1 in addressing challenges associated with drug resistance and pharmacokinetic properties.

Another notable advancement involves the use of this compound in the development of macrocyclic peptides. The constrained geometry of the cyclobutane ring enables the formation of stable secondary structures, which are often required for high-affinity interactions with protein targets. Recent work in this area has focused on optimizing the synthetic routes for 220145-21-1 to improve yield and scalability, thereby facilitating its broader adoption in industrial settings.

Looking ahead, the versatility of 1-(((tert-butoxycarbonyl)amino)methyl)cyclobutane-1-carboxylic acid positions it as a key player in the design of next-generation therapeutics. Ongoing research aims to explore its applications in targeted drug delivery systems and bifunctional molecules, such as PROTACs (proteolysis-targeting chimeras). As the pharmaceutical industry continues to prioritize the development of innovative and selective drugs, compounds like 220145-21-1 will remain at the forefront of chemical biology research.